4-(4-Amino-2-fluorophenoxy)-3-chloropicolinamide

• Molecular Formula: C12H9ClFN3O2
• Molecular Weight: 281.67 g/mol
• IUPAC Name: 4-(4-amino-2-fluorophenoxy)-3-chloropyridine-2-carboxamide
• InChI: InChI=1S/C12H9ClFN3O2/c13-10-9(3-4-17-11(10)12(16)18)19-8-2-1-6(15)5-7(8)14/h1-5H,15H2,(H2,16,18)
• InChI Key: ZVUCRWKAALPUNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)F)OC2=C(C(=NC=C2)C(=O)N)Cl

Description

4-(4-Amino-2-fluorophenoxy)-3-chloropicolinamide is a useful research compound. Its molecular formula is C12H9ClFN3O2 and its molecular weight is 281.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-amino-2-fluorophenol (254 mg, 2.0 mmol) in DMF (5 mL) was added t-BuOK (359 mg, 3.2 mmol). The mixture was stirred at rt for 30 minutes. 3,4-dichloropicolinamide (420 mg, 2.2 mmol) was then added, and the mixture was microwaved at 120° C. for 2 hours. The mixture was cooled to rt, quenched with 25 mL of water. The resulted solution was extracted with EtOAc (30 mL×3) and the combined organic phases were washed with brine (30 mL×3), dried over Na2SO4 and concentrated in vacuo. The residue was purified by a silica gel column chromatography (EtOAc/PE (v/v)=2/1) to give the title compound as a pale yellow solid (306 mg, 54.4%).